Cas no 1054-00-8 (Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1))
1054-00-8 structure
Product Name:Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1)
CAS No:1054-00-8
MF:C23H25IN2O2
MW:488.361278295517
CID:179001
PubChem ID:10994561
Update Time:2025-04-19
Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1)
- 3-ethyl-2-[2-[(3-ethyl-1,3-benzoxazol-3-ium-2-yl)methylidene]butylidene]-1,3-benzoxazole,iodide
- 3-ethyl-2-[2-[(3-ethyl-3H-benzoxazol-2-ylidene)methyl]but-1-enyl]benzoxazolium iodide
- 3-Ethyl-2-(2-((3-ethyl-3H-benzoxazol-2-ylidene)methyl)but-1-enyl)benzoxazolium iodide
- 3-ethyl-2-{(1E)-2-[(Z)-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)methyl]but-1-en-1-yl}-1,3-benzoxazol-3-ium iodide
- 1054-00-8
- 3-Ethyl-2-{2-[(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)methyl]but-1-en-1-yl}-3H-1,3-benzoxazol-1-ium iodide
- DTXSID30909512
- EINECS 213-889-7
- (2Z)-3-Ethyl-2-[(2E)-2-[(3-ethyl-1,3-benzoxazol-3-ium-2-yl)methylidene]butylidene]-1,3-benzoxazole;iodide
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- Inchi: 1S/C23H25N2O2.HI/c1-4-17(15-22-24(5-2)18-11-7-9-13-20(18)26-22)16-23-25(6-3)19-12-8-10-14-21(19)27-23;/h7-16H,4-6H2,1-3H3;1H/q+1;/p-1
- InChI Key: HHGMBQLZDCLPTL-UHFFFAOYSA-M
- SMILES: [I-].O1C2C=CC=CC=2[N+](CC)=C1/C=C(\CC)/C=C1/N(CC)C2C=CC=CC=2O/1
Computed Properties
- Exact Mass: 462.9
- Monoisotopic Mass: 488.096071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 526
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 29.49
- LogP: 2.66210
Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1) Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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